Cas no 2680814-26-8 (benzyl N-1-(3-cyano-4-fluorophenyl)-2-methylpropylcarbamate)

• Product Name: benzyl N-1-(3-cyano-4-fluorophenyl)-2-methylpropylcarbamate
• CAS No: 2680814-26-8
• MF: C₁₉H₁₉FN₂O₂
• MW: 326.364768266678
• CID: 5624930
• PubChem ID: 165923179
• Update Time: 2025-05-21

benzyl N-1-(3-cyano-4-fluorophenyl)-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28294875
• benzyl N-[1-(3-cyano-4-fluorophenyl)-2-methylpropyl]carbamate
• 2680814-26-8
• benzyl N-1-(3-cyano-4-fluorophenyl)-2-methylpropylcarbamate

• Inchi： 1S/C19H19FN2O2/c1-13(2)18(15-8-9-17(20)16(10-15)11-21)22-19(23)24-12-14-6-4-3-5-7-14/h3-10,13,18H,12H2,1-2H3,(H,22,23)
• InChI Key： GDNZMQCOQWHYBI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C#N)C(C(C)C)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 326.14305602g/mol
• Monoisotopic Mass: 326.14305602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 62.1Ų

Additional information on benzyl N-1-(3-cyano-4-fluorophenyl)-2-methylpropylcarbamate

Benzyl N-1-(3-Cyano-4-Fluorophenyl)-2-Methylpropylcarbamate: A Comprehensive Overview

Benzyl N-1-(3-cyano-4-fluorophenyl)-2-methylpropylcarbamate, also known by its CAS number 2680814-26-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has been extensively studied for its potential applications in drug design and development, particularly due to its unique structural features and bioactivity profiles.

The molecular structure of benzyl N-1-(3-cyano-4-fluorophenyl)-2-methylpropylcarbamate comprises a benzene ring substituted with a cyano group at the 3-position and a fluorine atom at the 4-position. This substitution pattern imparts distinct electronic and steric properties to the molecule, which are crucial for its interactions with biological systems. The carbamate group attached to the benzene ring further enhances the compound's versatility, making it a valuable building block in medicinal chemistry.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. For instance, research published in Journal of Medicinal Chemistry demonstrated that benzyl N-1-(3-cyano-4-fluorophenyl)-2-methylpropylcarbamate exhibits promising anti-inflammatory and analgesic properties, suggesting its potential use in treating chronic pain conditions. Additionally, its ability to modulate key cellular pathways involved in neurodegenerative diseases has drawn attention from researchers in the field of neuroscience.

The synthesis of benzyl N-1-(3-cyano-4-fluorophenyl)-2-methylpropylcarbamate involves a multi-step process that includes nucleophilic substitution and carbamate formation. Optimization of these steps has been a focus of recent investigations, with chemists exploring more efficient and environmentally friendly methods to produce this compound on an industrial scale.

In terms of applications, benzyl N-1-(3-cyano-4-fluorophenyl)-2-methylpropylcarbamate has shown promise in agrochemicals as well. Studies have indicated that it possesses moderate insecticidal activity, making it a candidate for further development in pest control solutions. Furthermore, its compatibility with various polymer systems has led to exploratory research into its use as a stabilizer or additive in materials science.

The latest advancements in computational chemistry have also contributed significantly to our understanding of this compound. Molecular docking studies have revealed that benzyl N-1-(3-cyano-4-fluorophenyl)-2-methylpropylcarbamate can bind effectively to several protein targets associated with cancer progression, such as kinases and proteases. These findings underscore its potential as a chemotherapeutic agent.

In conclusion, benzyl N-1-(3-cyano-4-fluorophenyl)-2-methylpropylcarbamate (CAS No: 2680814-26-8) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent breakthroughs in synthetic methods and bioactivity studies, positions it as a key player in future drug discovery efforts and material innovation.